Cas no 923583-57-7 (1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)-)

1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)- structure
923583-57-7 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)-
CAS No:923583-57-7
MF:C19H13IN2O2S2
MW:492.353193998337
CID:736723
PubChem ID:59128655
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-5-(phenylthio)-
    • 1-(benzenesulfonyl)-3-iodo-5-phenylsulfanylpyrrolo[2,3-b]pyridine
    • 3-Iodo-1-(phenylsulfonyl)-5-(phenylthio)-1H-pyrrolo[2,3-b]pyridine
    • 923583-57-7
    • SCHEMBL3348969
    • 1-Benzenesulfonyl-3-iodo-5-phenylsulfanyl-1H-pyrrolo[2,3-b]pyridine
    • DTXSID20731041
    • 1-(Benzenesulfonyl)-3-iodo-5-(phenylsulfanyl)-1H-pyrrolo[2,3-b]pyridine
    • PBWKZZBBKXFPFB-UHFFFAOYSA-N
    • Inchi: 1S/C19H13IN2O2S2/c20-18-13-22(26(23,24)16-9-5-2-6-10-16)19-17(18)11-15(12-21-19)25-14-7-3-1-4-8-14/h1-13H
    • InChI Key: PBWKZZBBKXFPFB-UHFFFAOYSA-N
    • SMILES: IC1=CN(C2C1=CC(=CN=2)SC1C=CC=CC=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 491.94632g/mol
  • Monoisotopic Mass: 491.94632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 85.6Ų
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